![molecular formula C9H12N6 B2962580 8-piperazin-1-yl-7H-purine CAS No. 2416231-58-6](/img/structure/B2962580.png)
8-piperazin-1-yl-7H-purine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of piperazine derivatives has been a topic of interest in recent years . A microreview focuses on the recent methods for the synthesis of piperazine derivatives, published in 2015–2020 . The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Physical And Chemical Properties Analysis
The physical and chemical properties of “8-piperazin-1-yl-7H-purine” include a molecular weight of 204.23 . It is a powder at room temperature .Scientific Research Applications
Anticancer Activity
8-piperazin-1-yl-7H-purine derivatives have been synthesized and evaluated for their anticancer activity against various cancer cell lines. Novel C6-piperazine substituted purine nucleoside analogues exhibited significant cytotoxicity against PC-3 prostate cancer and MCF-7 breast cancer cell lines, highlighting their potential as therapeutic agents against cancer. Other studies have shown that certain derivatives can induce apoptosis in MCF-7 breast cancer cells, suggesting their usefulness in cancer treatment strategies (Li-Hua Huang et al., 2014) (Manjunath G. Sunagar et al., 2016).
Cardiovascular Activity
Research on this compound derivatives also includes their potential cardiovascular activity. Some synthesized derivatives demonstrated strong prophylactic antiarrhythmic activity and hypotensive effects, indicating their possible application in cardiovascular disease treatment (G. Chłoń-Rzepa et al., 2004).
Antimicrobial and Antifungal Agents
Several this compound derivatives have been synthesized and tested for their antimycobacterial and antifungal activities, showing considerable activity against Mycobacterium tuberculosis and various fungal strains. This suggests their potential use in treating tuberculosis and fungal infections (AfraQuasar A. Nadaf et al., 2020).
Potential Therapeutic Uses
The versatility of this compound is further evidenced by studies exploring its use in treating other conditions. For instance, derivatives have been evaluated for their antihistaminic, anti-inflammatory, and anti-asthmatic activities. Certain compounds have shown promising results in preclinical trials, offering insights into new therapeutic avenues (J. Pascal et al., 1985) (M. Bhatia et al., 2016).
Safety and Hazards
The safety information for “8-piperazin-1-yl-7H-purine” indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection .
properties
IUPAC Name |
8-piperazin-1-yl-7H-purine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N6/c1-3-15(4-2-10-1)9-13-7-5-11-6-12-8(7)14-9/h5-6,10H,1-4H2,(H,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWCKYAOOSTZBSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC3=NC=NC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.